
Essential Safety and Logistics for Handling
BPR1K871

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BPR1K871

Cat. No.: B15579909 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BPR1K871. The following procedures are based on

best practices for handling potent multi-kinase inhibitors in a laboratory setting.

Hazard Identification and Safety Data
As a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinase A,

BPR1K871 should be handled with care, assuming it is a toxic substance.[1] Although a

specific Safety Data Sheet (SDS) is not publicly available, the following table summarizes key

in-vitro activity data that indicates its high potency.

Metric Cell Line Value Reference

IC₅₀ (FLT3) - 19 nM [1][2]

IC₅₀ (AURKA) - 22 nM [1][2]

IC₅₀ (AURKB) - 13 nM [2]

EC₅₀ MOLM-13 ~5 nM [1][2]

EC₅₀ MV4-11 ~5 nM [1][2]
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A multi-layered approach to PPE is essential to create a barrier between the researcher and

the compound.[3]

Minimum PPE Requirements:
Gloves: Double gloving with nitrile gloves is recommended. Ensure gloves are tested for

resistance to chemotherapy drugs (e.g., ASTM D6978 certified).[3]

Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric.

Gowns specifically tested for resistance to chemotherapy agents are preferred.[3]

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Respiratory Protection: When handling the compound outside of a containment device (e.g.,

fume hood, biological safety cabinet), a NIOSH-approved N95 respirator is recommended to

prevent inhalation of aerosols or fine powders.[3]

PPE Workflow Diagram
Figure 1. Recommended sequence for donning and doffing PPE.

Operational Plans
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage

within a chemical fume hood.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Storage: Store BPR1K871 in a designated, locked, and well-ventilated area away from

incompatible materials. The container should be tightly closed and stored in a dry

environment.[4]

Handling and Preparation
Containment: All handling of BPR1K871 powder, including weighing and preparing solutions,

should be performed in a certified chemical fume hood or a Class II Biosafety Cabinet to

minimize inhalation exposure.[3]
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Spill Kit: Maintain a spill kit specifically for cytotoxic or potent compounds in the immediate

vicinity.

Decontamination: Decontaminate all surfaces and equipment that come into contact with

BPR1K871. A suitable decontamination solution should be validated for effectiveness.

Spill Management
Evacuation: Evacuate non-essential personnel from the area.

Containment: For small spills, use an absorbent material from a chemical spill kit to contain

the substance. Avoid creating dust from solid spills.[5]

Cleanup: Wear appropriate PPE and clean the spill area with a suitable solvent or

decontamination solution. All cleanup materials should be treated as hazardous waste.[5]

Reporting: Report all spills to the Environmental Health and Safety (EHS) department.

Disposal Plan
Proper disposal of BPR1K871 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation
Solid Waste: All disposable items that have come into contact with BPR1K871 (e.g., gloves,

pipette tips, bench paper, gowns) should be collected in a designated, labeled, and sealed

hazardous waste container.[5]

Liquid Waste: Unused solutions of BPR1K871 and contaminated solvents should be

collected in a separate, labeled, and leak-proof hazardous waste container. Do not mix with

other waste streams unless permitted by your institution's EHS department.[5]

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Disposal Workflow Diagram
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Figure 2. Step-by-step workflow for the proper disposal of BPR1K871 waste.

Final Disposal
Labeling: Ensure all waste containers are clearly labeled as hazardous waste and include

the full chemical name.[5]
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Collection: Store sealed waste containers in a designated hazardous waste collection area,

segregated from incompatible chemicals.[5]

EHS Coordination: Contact your institution's EHS department to arrange for the collection

and final disposal of the hazardous waste in accordance with local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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